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Compound of Interest

Compound Name: Orysastrobin

Cat. No.: B033976 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Orysastrobin is a broad-spectrum fungicide belonging to the quinone outside inhibitor (QoI)

class.[1][2][3] Its primary mechanism of action involves the inhibition of mitochondrial

respiration by binding to the cytochrome bc1 complex (Complex III) at the Qo site, thereby

disrupting the electron transport chain and halting ATP synthesis.[4][5][6] This targeted action

makes it a subject of interest for various in vitro studies, ranging from fungicidal activity assays

to potential off-target effects in other biological systems.

These application notes provide detailed protocols for solubilizing orysastrobin in Dimethyl

Sulfoxide (DMSO) for use in in vitro research, along with its mechanism of action and a general

experimental workflow.

2. Orysastrobin Properties and Solubility

Properly solubilizing orysastrobin is the first critical step for its application in any aqueous-

based in vitro system. DMSO is a common solvent for this purpose.

Table 1: Physical and Chemical Properties of Orysastrobin
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Property Value Reference

IUPAC Name

(2E)-2-(methoxyimino)-2-{2-

[(3E,5E,6E)-5-

(methoxyimino)-4,6-dimethyl-

2,8-dioxa-3,7-diazanona-3,6-

dien-1-yl]phenyl}-N-

methylacetamide

[7][8]

CAS Number 248593-16-0 [1]

Molecular Formula C₁₈H₂₅N₅O₅ [1][7]

Molecular Weight 391.42 g/mol [1]

Appearance White to off-white solid [1]

Table 2: Solubility of Orysastrobin

Solvent Concentration
Molar
Equivalent

Special
Instructions

Reference

DMSO 50 mg/mL 127.74 mM

Requires

sonication. Use

newly opened,

anhydrous

DMSO as it is

hygroscopic.

[1]

3. Experimental Protocols

3.1. Protocol 1: Preparation of a High-Concentration Orysastrobin Stock Solution in DMSO

This protocol details the preparation of a concentrated stock solution, which can be stored for

later use and diluted to final working concentrations.

Materials:

Orysastrobin (solid powder)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Calibrated analytical balance and weighing paper

Pipettes and sterile filter tips

Procedure:

Calculation: Determine the required mass of orysastrobin to achieve the desired stock

concentration (e.g., 50 mg/mL or ~128 mM).

Formula: Mass (mg) = Desired Concentration (mg/mL) x Volume of DMSO (mL)

Weighing: Carefully weigh the calculated amount of orysastrobin powder using an analytical

balance in a fume hood.

Solubilization:

Transfer the weighed powder into a sterile vial.

Add the calculated volume of anhydrous DMSO.

Vortex the mixture vigorously for 1-2 minutes.

Sonication: To ensure complete dissolution, place the vial in an ultrasonic water bath for 10-

15 minutes, or until the solution is clear and free of visible particles.[1][2]

Sterilization (Optional): If required for your specific assay (e.g., cell culture), sterilize the

stock solution by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b033976?utm_src=pdf-body
https://www.benchchem.com/product/b033976?utm_src=pdf-body
https://www.medchemexpress.com/orysastrobin.html
https://www.targetmol.com/compound/orysastrobin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.[9]

Store the aliquots tightly sealed at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[1][9]

3.2. Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for immediate use.

Best Practices:

Stepwise Dilution: To prevent precipitation, it is recommended to perform serial dilutions

rather than a single large dilution.[2][9]

Final DMSO Concentration: The final concentration of DMSO in the assay should be kept

low, typically below 0.5%, to avoid solvent-induced toxicity to cells.[9]

Vehicle Control: Always include a vehicle control in your experiments, which contains the

same final concentration of DMSO as the test samples.[9]

Procedure:

Thaw Stock Solution: Thaw an aliquot of the orysastrobin stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended):

Prepare an intermediate dilution of the stock solution in pure DMSO. For example, dilute a

50 mM stock solution 1:10 in DMSO to get a 5 mM intermediate stock.

Final Dilution:

Pre-warm the aqueous buffer or cell culture medium to the appropriate temperature (e.g.,

37°C for cell culture).
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Add a small volume of the DMSO stock (or intermediate stock) to the pre-warmed medium

and mix immediately by pipetting or gentle vortexing.

Example: To achieve a final concentration of 10 µM in 10 mL of medium with a final DMSO

concentration of 0.1%, add 2 µL of a 50 mM stock solution.

Table 3: Example Dilution Series for a 96-well Plate Assay

Stock
Concentration

Intermediate
Dilution (in
DMSO)

Volume to add
to 1 mL
Medium

Final
Concentration

Final DMSO %

50 mM 1 mM 10 µL 10 µM 1.0%

50 mM 1 mM 5 µL 5 µM 0.5%

50 mM 1 mM 1 µL 1 µM 0.1%

50 mM 0.1 mM 1 µL 0.1 µM 0.1%

4. Visualization of Pathways and Workflows

4.1. Mechanism of Action: Inhibition of Mitochondrial Respiration

Orysastrobin acts as a QoI fungicide by targeting Complex III (the cytochrome bc1 complex)

of the mitochondrial electron transport chain. It binds to the Qo (Quinone outside) site, blocking

the transfer of electrons from ubiquinol (CoQH₂) to cytochrome c. This inhibition disrupts the

proton gradient across the inner mitochondrial membrane, which is essential for ATP

production.

Caption: Orysastrobin inhibits Complex III, blocking electron flow and ATP synthesis.

4.2. General Experimental Workflow

The following diagram outlines a typical workflow for using a DMSO-solubilized compound like

orysastrobin in an in vitro cell-based assay.
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Caption: General workflow for preparing and using Orysastrobin in in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b033976?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/orysastrobin.html
https://www.targetmol.com/compound/orysastrobin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1142.htm
https://www.researchgate.net/publication/274379563_Orysastrobin_A_fungicide_innovation_for_rice
https://pubmed.ncbi.nlm.nih.gov/40403687/
https://pubmed.ncbi.nlm.nih.gov/40403687/
https://pubmed.ncbi.nlm.nih.gov/40403687/
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxastrobin
http://www.bcpcpesticidecompendium.org/orysastrobin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Orysastrobin
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b033976#orysastrobin-solubility-in-dmso-for-in-vitro-studies
https://www.benchchem.com/product/b033976#orysastrobin-solubility-in-dmso-for-in-vitro-studies
https://www.benchchem.com/product/b033976#orysastrobin-solubility-in-dmso-for-in-vitro-studies
https://www.benchchem.com/product/b033976#orysastrobin-solubility-in-dmso-for-in-vitro-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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